Field Trap Catch: 11Z,13E-16:Ac Necessary and Sufficient vs. Inactive Z11-16:Ac
In field bioassays with the grass webworm Herpetogramma licarsisalis, traps baited with (11Z,13E)-hexadecadien-1-yl acetate (Z11,E13-16:Ac) as a single component caught male moths, while the co-occurring gland component (Z)-11-hexadecen-1-yl acetate (Z11-16:Ac) had no effect on lure attractiveness when mixed in various ratios [1]. This establishes Z11,E13-16:Ac—the acetate derivative of the target aldehyde—as the essential, non-substitutable active component.
| Evidence Dimension | Field trap catch attractiveness |
|---|---|
| Target Compound Data | Z11,E13-16:Ac: traps caught male H. licarsisalis |
| Comparator Or Baseline | Z11-16:Ac: no effect on attractiveness when mixed with Z11,E13-16:Ac at various ratios |
| Quantified Difference | Target active alone; comparator inactive (non-contributory) |
| Conditions | Field bioassays in Indooroopilly, Brisbane, Australia; traps baited with synthetic components |
Why This Matters
Procurement of Z11-16:Ac as a substitute would yield zero contribution to trap catch; only the diene acetate or the corresponding aldehyde precursor delivers field activity.
- [1] Gibb, A. R., Suckling, D. M., El-Sayed, A. M., Bohman, B., Unelius, C. R., Dymock, J. J., Larsen, M. L., & Willoughby, B. E. (2007). (11Z,13E)-Hexadecadien-1-yl Acetate: Sex Pheromone of the Grass Webworm Herpetogramma licarsisalis—Identification, Synthesis, and Field Bioassays. Journal of Chemical Ecology, 33(4), 839-847. View Source
